Cas no 1250570-59-2 (2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine)

• Product Name: 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine
• CAS No: 1250570-59-2
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5274208
• Update Time: 2025-10-29

2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• tert-butyl[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine
• 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine

• Inchi： 1S/C12H20N2S/c1-12(2,3)13-8-11-14-9-6-4-5-7-10(9)15-11/h13H,4-8H2,1-3H3
• InChI Key： VKPPPWZMUYEWKX-UHFFFAOYSA-N
• SMILES： S1C(CNC(C)(C)C)=NC2=C1CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 2.4
• Topological Polar Surface Area: 53.2

Additional information on 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine

Comprehensive Guide to 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine (CAS No. 1250570-59-2)

2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine (CAS 1250570-59-2) is a specialized organic compound with a unique molecular structure that combines a tetrahydrobenzothiazole core with a tertiary amine functionality. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a key intermediate or active moiety in drug discovery and crop protection formulations.

The chemical features a 4,5,6,7-tetrahydro-1,3-benzothiazole scaffold, which is known for its bioactivity in various therapeutic areas, coupled with a 2-methylpropan-2-amine side chain that enhances its solubility and bioavailability. Researchers are particularly interested in this compound's potential as a building block for central nervous system (CNS) targeting molecules, given the structural similarities to known neuromodulators.

Recent studies have explored the structure-activity relationship (SAR) of derivatives containing the 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine moiety, particularly focusing on their potential as enzyme inhibitors or receptor modulators. The compound's unique combination of lipophilic and hydrophilic properties makes it particularly interesting for drug design applications where blood-brain barrier penetration is required.

In synthetic chemistry, CAS 1250570-59-2 serves as a valuable intermediate for the preparation of more complex molecules. Its tetrahydrobenzothiazole component provides a rigid framework that can influence the three-dimensional orientation of attached functional groups, while the tertiary amine functionality offers opportunities for further derivatization through alkylation or acylation reactions.

The compound's physicochemical properties have been carefully characterized to support its various applications. With a molecular weight of 238.38 g/mol, 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its solubility profile shows moderate solubility in common organic solvents, which is advantageous for formulation development.

Current research trends involving CAS 1250570-59-2 focus on its potential in addressing modern healthcare challenges. Scientists are investigating derivatives of this compound for possible applications in neurodegenerative diseases, given the increasing global prevalence of conditions like Alzheimer's and Parkinson's. The tetrahydrobenzothiazole core is particularly interesting as it resembles structures found in some existing neuroprotective agents.

From a commercial perspective, the demand for 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in early-stage drug discovery. Suppliers typically offer this compound with high purity grades (≥95% to ≥98%) to meet the stringent requirements of medicinal chemistry applications.

Analytical methods for quality control of CAS 1250570-59-2 typically employ advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound's identity, purity, and absence of potentially harmful impurities, making it suitable for research applications where reproducibility is crucial.

Environmental and safety considerations for 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this compound, in line with good laboratory practices.

The future outlook for CAS 1250570-59-2 appears promising, with ongoing research exploring novel applications in material science and specialty chemicals. Some studies suggest potential uses in advanced polymer systems where the compound's rigid structure might impart desirable mechanical or thermal properties to the final materials.

For researchers working with 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine, proper storage conditions are essential to maintain compound integrity. The material should be kept in tightly sealed containers under inert atmosphere at temperatures between 2-8°C, protected from light and moisture to ensure long-term stability.

The synthesis of CAS 1250570-59-2 typically involves multi-step organic reactions starting from commercially available precursors. Recent process optimization efforts have focused on improving yields and reducing environmental impact through greener chemistry approaches, reflecting the growing emphasis on sustainable practices in chemical manufacturing.

Patent literature reveals increasing interest in 2-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)propan-2-amine and its derivatives, with several applications filed in recent years covering novel synthetic methods and potential therapeutic applications. This intellectual property activity underscores the compound's importance in contemporary chemical research and development.

As the scientific community continues to explore the potential of CAS 1250570-59-2, new analytical techniques and computational modeling approaches are being applied to better understand its properties and interactions. These advanced methods are helping researchers unlock the full potential of this interesting chemical entity for various scientific and industrial applications.